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Compound of Interest

Compound Name: Barban

Cat. No.: B1667743

For Researchers, Scientists, and Drug Development Professionals

Introduction

Barban is a selective, post-emergence herbicide belonging to the carbamate class. Historically,
it has been used for the control of wild oats (Avena fatua) in cereal crops such as wheat and
barley. Its mode of action involves the inhibition of cell division by disrupting microtubule
formation, which is crucial for mitosis. Although the use of Barban is now restricted in many
regions, it remains a subject of interest for research into herbicide resistance, mode of action,
and the development of new herbicidal compounds.

These application notes provide detailed protocols for the preparation of a Barban emulsifiable
concentrate (EC) formulation for experimental purposes, methodologies for conducting field
trials to assess its efficacy and phytotoxicity, and procedures for evaluating its stability.

Data Presentation
Efficacy of Barban on Wild Oat (Avena fatua)
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Application  Wild Oat Wheat T e Crop Injury
i a
Rate (kg Growth Growth Rating (0- Reference
. Control (%)
a.i./ha) Stage Stage 10)*
0.28 2-leaf 3-leaf 85 1 [1]
0.56 2-leaf 3-leaf 95 2 [1]
0.28 4-leaf 4-leaf 60 1 [1]
0.56 4-leaf 4-leaf 75 2 [1]

1Phytotoxicity rating scale: 0 = no visible injury, 10 = complete plant death.

hvtotoxicity of Barl | | Barl

Application  Crop Phytotoxicit Yield

Crop Rate (kg Growth y Rating (0- Reduction Reference
a.i./ha) Stage 10)* (%)

Wheat 0.56 2-leaf 1 <5 [2]

Wheat 1.12 (2x) 2-leaf 3 10-15 [2]

Barley 0.56 2-leaf 4 15-20 [3]

Barley 1.12 (2x) 2-leaf 6 >25 [3]

1Phytotoxicity rating scale: 0 = no visible injury, 10 = complete plant death.

Experimental Protocols
Preparation of Barban Emulsifiable Concentrate (EC)
Formulation (Lab-Scale)

This protocol is based on a formulation disclosed in U.S. Patent 4,084,956.
Materials:

o Barban (active ingredient)
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o Cetyl alcohol-ethylene oxide condensation product (e.g., nonionic surfactant)

¢ Anionic-nonionic surfactant blend (emulsifier)

e Heavy aromatic naphtha (solvent)

o Solvent-soluble dye (for identification, optional)

o Beakers, magnetic stirrer and stir bars, graduated cylinders, analytical balance
o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
Procedure:

e Solvent and Surfactant Mixing: In a beaker, combine the heavy aromatic naphtha, the cetyl
alcohol-ethylene oxide condensation product, and the anionic-nonionic surfactant blend
according to the percentages listed in the table below.

o Dissolution of Active Ingredient: While stirring the solvent-surfactant mixture with a magnetic
stirrer, slowly add the powdered Barban. Continue stirring until the Barban is completely
dissolved. Gentle heating (not exceeding 40°C) may be applied to facilitate dissolution.

» Addition of Dye: If desired, add a small amount of solvent-soluble dye and stir until uniformly
dispersed.

e Homogenization: Continue stirring the mixture for an additional 15-20 minutes to ensure
homogenetity.

e Packaging and Storage: Transfer the final formulation into a chemically resistant, tightly
sealed container. Store in a cool, dry, and well-ventilated area away from direct sunlight.

Formulation Composition:
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Component Percentage by Weight (%)
Barban 22.4

Cetyl alcohol-ethylene oxide condensation 9.0

product

Anionic-nonionic surfactant blend 21.0

Dye 0.1

Heavy aromatic naphtha Balance to 100

Field Trial Protocol for Efficacy and Phytotoxicity
Assessment

Objective: To evaluate the efficacy of the prepared Barban EC formulation on wild oat and its
phytotoxicity to wheat or barley under field conditions.

Experimental Design:

o Design: Randomized Complete Block Design (RCBD) with a minimum of four replications.
e Plot Size: Minimum of 2 meters by 5 meters.

e Treatments:

Untreated control

[¢]

[¢]

Barban EC at the recommended rate (e.g., 0.56 kg a.i./ha)

[e]

Barban EC at double the recommended rate (e.g., 1.12 kg a.i./ha) to assess crop safety.

o

A commercial standard herbicide for comparison (optional).
Procedure:

» Site Selection and Preparation: Choose a field with a uniform and known history of wild oat
infestation. Prepare the seedbed according to standard agricultural practices for the selected
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crop (wheat or barley).

e Sowing: Sow the crop at a uniform seeding rate across all plots.
e Application:

o Calibrate a backpack sprayer or plot sprayer to deliver a precise volume of spray solution
per unit area (e.g., 200 L/ha).

o Prepare the spray solution by diluting the required amount of Barban EC formulation in
water. The general mixing order is to fill the tank with half the required water, add the
formulation while agitating, and then add the remaining water.

o Apply the treatments when the wild oats are at the 2- to 3-leaf stage and the crop is at the
2- to 4-leaf stage.[1]

o Ensure uniform spray coverage over each plot. Use shields to prevent spray drift between
plots.

o Data Collection:

o Efficacy Assessment: At 7, 14, and 21 days after treatment (DAT), visually assess the
percentage of wild oat control in each plot relative to the untreated control plots using a O-
100% scale (0 = no control, 100 = complete kill).

o Phytotoxicity Assessment: At 7, 14, and 21 DAT, visually assess crop injury in each plot
using a 0-10 rating scale (0 = no visible injury, 10 = complete crop death). Note any
symptoms such as stunting, chlorosis, or necrosis.

o Yield Data: At crop maturity, harvest the central area of each plot and determine the grain
yield.

Stability Testing of Barban EC Formulation

Objective: To evaluate the stability of the prepared Barban EC formulation under accelerated
storage conditions and its emulsion stability upon dilution.

A. Accelerated Storage Stability:
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» Place a tightly sealed container with 50 mL of the Barban EC formulation in an oven
maintained at 54 + 2°C for 14 days.

o After 14 days, remove the sample and allow it to cool to room temperature.

» Visually inspect the sample for any signs of physical changes such as crystallization, phase
separation, or sedimentation.

e Chemically analyze the concentration of Barban in the stored sample using a suitable
analytical method (e.g., HPLC) and compare it to the initial concentration to determine the

extent of degradation.
B. Emulsion Stability:
e Prepare a 5% dilution of the Barban EC formulation in standard hard water.
e Add 5 mL of the formulation to 95 mL of standard hard water in a 100 mL graduated cylinder.
« Invert the cylinder 30 times and then allow it to stand undisturbed.

» Record the amount of cream or sediment that forms at the top or bottom of the cylinder after
30 minutes, 1 hour, and 2 hours. The emulsion is considered stable if there is minimal or no

separation.

Visualizations
Signaling Pathway of Barban-Induced Cell Cycle Arrest
and Apoptosis

Click to download full resolution via product page

Caption: Barban's mechanism of action leading to apoptosis.
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Experimental Workflow for Barban Field Trial
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Caption: Workflow for a Barban efficacy and phytotoxicity field trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1667743?utm_src=pdf-body
https://www.benchchem.com/product/b1667743?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667743?utm_src=pdf-body
https://www.benchchem.com/product/b1667743?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

References

1. The Efficiency of Barban as Influenced by Growth Stages of Wild Oats and Spring Wheat |
Weeds | Cambridge Core [cambridge.org]

2. my.ucanr.edu [my.ucanr.edu]

3. scispace.com [scispace.com]
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trials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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